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Application Specifications and Restrictions

The tables below consolidate available data on PBO concentrations and recent regulatory changes that affect

its agricultural use.

Table 1: Typical PBO Concentrations in Formulations This table shows the concentration ranges of PBO

found in different types of commercial pesticide products. PBO is a synergist and is always used in

combination with a primary insecticide [1].

Application
Context

Typical PBO
Concentration

Key Characteristics / Purpose

Agricultural
Pesticides [2]

2% - 10% Higher concentrations (7-10%) target tougher pests
for more potent synergy.

Home & Garden
Products [2]

2% - 3% Lower concentrations prioritize consumer safety and
minimal environmental impact.

General
Formulations [3]

Varies (e.g., 91.3% in
technical grade)

Technical grade material is meant to be diluted in a
tank mix; the final application concentration is much

lower.
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Table 2: Key Regulatory Restrictions for Agricultural Uses (Canada) Health Canada has re-evaluated

PBO and implemented new risk reduction measures. The following restrictions are specific to agricultural,

horticultural, and domestic garden uses [4].

Measure Requirement / Restriction
Implementation Date
/ Deadline

Cancelled Uses Post-harvest use on bulked or bagged stored grains. Stop by March 2, 2025

Cancelled Uses
(Domestic Products)

Use on food crops in greenhouses; use in home
gardens.

Stop by March 2, 2026

Application Limits
(Food Crops)

Do not apply more than 10 times per season. Do not
reapply within 3 days (or 24 hrs under extreme pest

pressure) [3].

As of March 2, 2025
[4]

Restricted-Entry
Interval (REI)

Do not enter treated areas during the REI of 12

hours [3].

As of March 2, 2025

[4]

Personal Protective
Equipment (PPE)

Updated requirements for mixers, loaders, and

applicators.

As of March 2, 2025

[4]

Experimental Protocol and Safety Guidelines

Based on the available data, here is a generalized outline for the experimental use of a PBO-containing

product in agriculture. You must always consult and follow the specific label instructions of the product

you are using, as it is the legal document for its application.
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Pre-Application Planning

Personal Protective Equipment (PPE)

• Confirm target crop/pest on label
• Check pre-harvest interval (PHI)
• Note seasonal application limits

• Assess weather conditions

Tank Mixing & Loading

• Long-sleeved shirt & long pants
• Chemical-resistant gloves (Nitrile/Neoprene)

• Shoes plus socks
• Respirator (if required for enclosed spaces)

Application

• Follow label for mixing order
• Use chemical-resistant gloves

• Do not contaminate water sources
• Wash hands after handling

Post-Application & Re-Entry

• Apply only as specified on label
• Avoid spray drift to non-target areas

• Only protected handlers in area
• Do not apply during rain

• Observe 12-hour Restricted-Entry Interval (REI)
• Wash PPE separately from other laundry

• Thoroughly wash skin after handling

Click to download full resolution via product page

Figure 1: PBO Application Workflow and Safety Protocol

Mechanism of Action as a Synergist

PBO has no intrinsic insecticidal activity on its own [5]. It functions by inhibiting the mixed-function

oxidase (MFO) system in insects [1]. This enzyme system is responsible for metabolizing and detoxifying
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insecticides like pyrethrins and pyrethroids. By blocking this defense mechanism, PBO significantly

enhances the potency and effectiveness of the primary insecticide, a process known as synergism [5] [1].

Research and Development Trends

For researchers, the current market and regulatory environment are driving innovation in several key areas:

Eco-friendly Formulations: Development of bio-based PBO from natural plant sources and
microencapsulation technologies to improve efficacy and reduce environmental impact [2] [5].

Resistance Management: Research into novel synergistic combinations to combat growing insect
resistance to pyrethroids and PBO itself [2] [6].

Regulatory Compliance: Formulation work is increasingly focused on meeting stringent regulatory
standards in regions like Europe and North America, which often involves creating products with

lower overall toxicity [5].

Information Gaps and Further Research

The information available is limited for creating specific application protocols. To proceed with your

research, I suggest:

Consulting Primary Sources: The most reliable data will come from the technical datasheets and
product labels of specific PBO-containing insecticides, which are often available on manufacturer
websites.

Using Scientific Databases: Research articles on platforms like Google Scholar, PubMed, or
agricultural university databases will contain peer-reviewed studies with detailed methodologies and

application rates for specific crops.
Checking Regulatory Bodies: Websites of agencies like the U.S. EPA or the European Food
Safety Authority (EFSA) publish detailed assessment reports that can contain scientific data on
approved uses.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 6 Tech Support

https://www.360iresearch.com/library/intelligence/piperonyl-butoxide
https://www.sciencedirect.com/topics/nursing-and-health-professions/piperonyl-butoxide
https://www.archivemarketresearch.com/reports/piperonyl-butoxide-pbo-70951
https://www.360iresearch.com/library/intelligence/piperonyl-butoxide
https://www.archivemarketresearch.com/reports/piperonyl-butoxide-pbo-70951
https://htfmarketinsights.com/report/3158911-piperonyl-butoxide-market
https://www.360iresearch.com/library/intelligence/piperonyl-butoxide
https://www.smolecule.com/products/s539747?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s539747?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


1. Piperonyl Butoxide - an overview [sciencedirect.com]

2. Piperonyl Butoxide (PBO) 2025-2033 Overview [archivemarketresearch.com]

3. SynerPro PBO for Animal Use [drugs.com]

4. Registration of piperonyl butoxide pesticides changes ... [canada.ca]

5. Piperonyl Butoxide Market Size & Share 2025-2032 [360iresearch.com]

6. Piperonyl Butoxide Market Touching New Development Areas [htfmarketinsights.com]

To cite this document: Smolecule. [piperonyl butoxide application rates for agricultural crops].

Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b539747#piperonyl-butoxide-application-rates-for-agricultural-

crops]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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